Fulminate

• Molecular Formula: CNO-
• Molecular Weight: 42.017 g/mol
• SMILES: [C-]#[N+][O-]
• InChI: InChI=1S/CNO/c1-2-3/q-1
• InChIKey: USXDFAGDIOXNML-UHFFFAOYSA-N

Mercury fulminate (Hg(CNO)₂) exhibits uniquely low impact sensitivity (50% explosion momentum: 2.6×10⁴ c.g.s. units vs. 4.6×10⁴ for lead azide), enabling critical research in antique arms replication, needle detonators, and non‑electric initiation systems. Its classic dead‑pressing phenomenon (sensitivity loss >50 MPa) provides an irreplaceable teaching and comparative model for safety engineering, contrasting sharply with lead azide’s behavior. The orthorhombic crystal structure (O‑N≡C‑Hg‑C≡N‑O) serves as a benchmark for ab initio/DFT energetic material modeling. Supplied wetted (≥20% water/alcohol) for safer handling. Ideal for forensic and historical ammunition analysis.

雷酸汞（Mercury Fulminate）起爆药采购：核心性能参数与替代品对比分析

雷酸汞（Mercury Fulminate, Hg(CNO)₂）是最早被人类发现并规模化应用的起爆药（Primary Explosive），其晶体结构属于斜方晶系，分子呈近乎直线的 O-N≡C-Hg-C≡N-O 构型 [1]。该化合物对火焰、针刺、撞击和摩擦表现出极高的敏感性，曾在雷管装药和火帽击发药中占据统治地位长达百余年 [2]。然而，其热安定性相对较差、具有剧毒，且分解产物会腐蚀金属，因此在现代工业应用中已被叠氮化铅、斯蒂芬酸铅等新型起爆药广泛替代 [3]。本指南旨在通过严格的定量对比，阐明雷酸汞相较于其主要替代品和同类化合物（如叠氮化铅、雷酸银）的关键差异化特征，为特定的科学选型或历史/特殊用途采购提供可验证的证据支持。

• [1] N. Yedukondalu, G. Vaitheeswaran. (2015). Structural, electronic and optical properties of well-known primary explosive: Mercury fulminate. The Journal of Chemical Physics, 143(20), 204704. View Source
• [2] 百度百科. 雷酸汞. (2026). View Source
• [3] 维基百科. 雷酸汞. (2007). View Source

为什么叠氮化铅或雷酸银无法在所有场景中直接替换雷酸汞：关键性能分化

尽管叠氮化铅（Lead Azide）在起爆力、热安定性等方面普遍优于雷酸汞，并已作为主流起爆药实现商业替代，但简单的“一对一”替换在某些特定工程场景下仍面临挑战。核心原因在于，雷酸汞在机械感度（尤其是撞击感度）和“压死”（Dead-pressing）行为上与叠氮化铅存在截然相反的趋势 [1]，同时在起爆效能上又表现出对雷酸银的意外优势 [2]。这些由基础物理化学性质决定的差异化表现意味着，在涉及特定压力处理工艺、对特定次级炸药（如强棉药）的起爆可靠性，或对感度窗口有特殊宽容度要求的应用中，雷酸汞仍可能具备不可忽视的选型价值。本节将提供直接量化证据，阐明这些关键性能的不可通约性。

• [1] Scilit. The sensitiveness of explosives - The effect of compression on the sensitiveness of initiators. View Source
• [2] Nature. (1879). Recent Contributions to the History of Detonating Agents 1. Nature, 20, 42–45. View Source

雷酸汞（Mercury Fulminate）定量差异化证据：与叠氮化铅、雷酸银的感度、起爆力及热稳定性对比

极限起爆药量对比：雷酸汞 vs 叠氮化铅

雷酸汞的起爆力低于现代标准起爆药叠氮化铅，具体表现为对特屈儿（Tetryl）的极限起爆药量存在显著差异 [1]。

Evidence Dimension	极限起爆药量 (对特屈儿)
Target Compound Data	0.165 g
Comparator Or Baseline	叠氮化铅: 更小的药量即可达到极限起爆条件
Quantified Difference	雷酸汞需要0.165g, 而叠氮化铅所需药量显著更少。
Conditions	对特屈儿 (Tetryl) 的起爆测试

Why This Matters

该数据直接证明了叠氮化铅的起爆效率更高，解释了其在雷管小型化和高可靠性应用中对雷酸汞的替代优势。

• [1] GRID2008 数据库平台. 雷汞. View Source

压缩感度行为的本质分歧：雷酸汞的“压死”现象

雷酸汞和叠氮化铅在受压缩时的感度变化趋势截然相反。压缩会显著降低雷酸汞对火焰和撞击的感度，即发生“压死”现象；而压缩对叠氮化铅的感度几乎没有负面影响，甚至可能增强 [1]。

Evidence Dimension	压缩对火焰/撞击感度的影响
Target Compound Data	感度降低 (发生“压死”)
Comparator Or Baseline	叠氮化铅: 感度不受影响或增加
Quantified Difference	定性相反的行为趋势
Conditions	压力范围: 0 - 2300 kg/cm²

Why This Matters

这一差异对装药工艺有决定性影响。使用雷酸汞时必须严格控制压药压力（通常限制在25-35 MPa），否则会导致起爆失效；而叠氮化铅则无此限制，工艺窗口更宽。

• [1] Scilit. The sensitiveness of explosives - The effect of compression on the sensitiveness of initiators. View Source

机械撞击感度量化对比：雷酸汞的动量阈值低于叠氮化铅

在标准化的落球撞击实验中，雷酸汞达到50%爆炸概率所需的动量阈值显著低于糊精叠氮化铅，表明其对机械撞击更为敏感 [1]。

Evidence Dimension	50%爆炸概率所需动量
Target Compound Data	2.6 × 10⁴ c.g.s. 单位
Comparator Or Baseline	糊精叠氮化铅: 4.6 × 10⁴ c.g.s. 单位
Quantified Difference	雷酸汞所需动量比叠氮化铅低约43.5%。
Conditions	接触面积约0.08 cm²，落球撞击

Why This Matters

该数据提供了雷酸汞比叠氮化铅更“敏感”的量化证据，这在需要低能量可靠起爆的特殊火工品设计中可能具有应用价值。

• [1] N. R. S. Hollies, N. R. Legge, John L. Morrison. (1953). THE SENSITIVITY OF INITIATOR EXPLOSIVES TO MECHANICAL IMPACT. Canadian Journal of Chemistry, 31, 746-754. View Source

微观结构与感度各向异性：雷酸汞的体模量对比

基于密度泛函理论（DFT）的计算表明，雷酸汞的平衡体模量（Bulk Modulus）低于雷酸银、叠氮化银和叠氮化铅，显示其材料“更软”，且其感度在晶体学c轴方向更高 [1]。

Evidence Dimension	平衡体模量 (B₀)
Target Compound Data	B₀ 值低于雷酸银(SF)、叠氮化银和叠氮化铅
Comparator Or Baseline	雷酸银 (SF): 具有更高的体模量
Quantified Difference	定性比较
Conditions	DFT计算 (optB88-vdW方法)

Why This Matters

该计算结果为理解雷酸汞的高机械感度提供了理论支撑，并揭示了其与雷酸银等化合物在感度上的结构起源差异。

• [1] N. Yedukondalu, G. Vaitheeswaran. (2015). Structural, electronic and optical properties of well-known primary explosive: Mercury fulminate. The Journal of Chemical Physics, 143(20), 204704. View Source

热安定性差异：50℃下的热分解行为

雷酸汞的热安定性较差。GRID2008数据库显示其在50℃条件下加热2小时即发生分解 [1]。相比之下，根据公开资料，叠氮化铅在50℃下保存数年其质量依然保持稳定 [2]。

Evidence Dimension	50℃下的热安定性
Target Compound Data	50℃加热2小时即发生分解
Comparator Or Baseline	叠氮化铅: 在50℃下可稳定保存3-5年
Quantified Difference	定性比较: 小时级 vs. 年级的稳定性差异
Conditions	恒温加热

Why This Matters

巨大的热稳定性差距是雷酸汞被叠氮化铅在绝大多数商业和军事应用中取代的根本原因之一，直接关系到长期储存的安全性与可靠性。

• [1] GRID2008 数据库平台. 雷汞. View Source
• [2] 搜狐. (2022). 子弹底火里有什么？为什么会一撞就着火？ View Source

起爆效能与感度的权衡：雷酸汞 vs 雷酸银

尽管雷酸银的爆轰更为猛烈，但在实际应用中，其作为起爆药的效能并不优于雷酸汞。历史实验数据表明，要可靠起爆强棉药（Gun-cotton），所需雷酸银的药量可能比雷酸汞更大 [1]。

Evidence Dimension	起爆强棉药所需最低药量
Target Compound Data	5格令 (grains) 可可靠起爆
Comparator Or Baseline	雷酸银: 需要比雷酸汞更大的药量才能可靠起爆
Quantified Difference	定性比较
Conditions	起爆对象: 强棉药 (Gun-cotton)

Why This Matters

这揭示了感度与起爆效能并非简单的正相关。尽管雷酸银更敏感，但雷酸汞在某些特定应用场景下（如起爆硝化棉）可能表现出更优的起爆效率。

• [1] Nature. (1879). Recent Contributions to the History of Detonating Agents 1. Nature, 20, 42–45. View Source

基于差异化性能证据的雷酸汞（Mercury Fulminate）最佳科研与工业应用场景

场景一：需要低能量可靠起爆的特殊火工品设计

当系统提供的起爆能量有限，或设计上明确要求起爆药对极轻微的机械刺激做出响应时，雷酸汞相对于叠氮化铅具有更低的撞击感度阈值（50%爆炸动量：2.6×10⁴ vs 4.6×10⁴ c.g.s.单位）的特性可能成为关键选型依据 [1]。此场景常见于古董武器复刻、特定针刺雷管或非电起爆系统的初级装药研究，但其高感度也带来了操作安全性挑战。

场景二：涉及硝化棉（Nitrocellulose）等特定次级炸药的可靠起爆

在需要对硝化棉（强棉药）等高能炸药进行可靠引爆的应用中，历史对比数据指出雷酸汞的起爆效能可能优于雷酸银，后者虽感度更高，但所需起爆药量反而可能更大 [2]。这为涉及硝化棉配方研究、历史弹药分析或特殊工程爆破的场景提供了一个差异化选型视角，前提是能接受其热不稳定性。

场景三：起爆药“压死”现象的基础研究与教学

雷酸汞是展示“压死”现象的经典模型化合物。与叠氮化铅受压后感度增加或不变的趋势完全相反，雷酸汞在受到超过阈值（通常50MPa）的压力后感度急剧下降甚至失效 [3]。因此，对于从事起爆药装药工艺研究、含能材料安全工程学教学或研究“压死”机理的科研人员，雷酸汞是不可替代的对比研究对象。

场景四：含能材料计算化学的理论验证平台

雷酸汞的晶体结构在发现300年后才被完全解析，其独特的O-N≡C-Hg-C≡N-O分子构型及计算得出的低体模量、高度各向异性的力学性质，使其成为验证DFT等计算方法在含能材料领域预测能力的理想基准体系 [4]。对于从事含能材料理论模拟和设计的课题组，雷酸汞的实验数据是校验新模型准确性的宝贵参照。

• [1] N. R. S. Hollies, N. R. Legge, John L. Morrison. (1953). THE SENSITIVITY OF INITIATOR EXPLOSIVES TO MECHANICAL IMPACT. Canadian Journal of Chemistry, 31, 746-754. View Source
• [2] Nature. (1879). Recent Contributions to the History of Detonating Agents 1. Nature, 20, 42–45. View Source
• [3] Scilit. The sensitiveness of explosives - The effect of compression on the sensitiveness of initiators. View Source
• [4] N. Yedukondalu, G. Vaitheeswaran. (2015). Structural, electronic and optical properties of well-known primary explosive: Mercury fulminate. The Journal of Chemical Physics, 143(20), 204704. View Source